Journal Name:Journal of Power Sources
Journal ISSN:0378-7753
IF:9.2
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/504093/description#description
Year of Origin:1976
Publisher:Elsevier
Number of Articles Per Year:1198
Publishing Cycle:Semimonthly
OA or Not:Not
Investigating the environmental Kuznets curve hypothesis with recovered paper consumption, human development index, urbanization, and forest footprint
Journal of Power Sources ( IF 9.2 ) Pub Date: 2023-06-20 , DOI: 10.1007/s13762-023-05049-7
The aim of this study, which covers the period from 1991 to 2017, is to analyze the relationships between recovered paper consumption, human development index, urbanization rate, and forest footprint in the framework of the Environmental Kuznets Curve (EKC) hypothesis in the 10 countries that consume the most recovered paper. Considering that wood is the raw material of paper, the study investigates whether the increase in the consumption of recovered paper has a positive effect on the forest footprint. Therefore, unlike other studies, the dependent variable of the EKC model is the forest footprint. The study is original in that it is the first to analyze the effects of recovered paper consumption on environmental degradation in the context of the EKC hypothesis. To analyze the relationships between the variables, we use panel cointegration tests based on AMG and CCE estimators, which allow analysis on both a country and group basis. According to the results, the EKC hypothesis is valid only in the Netherlands. While there is a statistically significant and negative relationship between recovered paper consumption and forest footprint in the Netherlands, there is a statistically significant and negative relationship between urbanization and forest footprint in Italy. Economic and ecological benefits and costs must be considered to measure the net benefit of waste management programs. In addition, to analyze how environmental impacts change over time, ecological footprint and gas emissions during waste generation or disposal should be measured similarly to carbon emissions.
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Insights into the effects of pyrolysis parameters on biochar synthesis from green wastes and its As(III) removal efficiency
Journal of Power Sources ( IF 9.2 ) Pub Date: 2023-06-28 , DOI: 10.1007/s13762-023-05051-z
In the present study, biochar prepared from green wastes was investigated about the effects of pyrolysis environment on its characteristics and purposively employed to remove As(III) in column-based treatments. Characterization analyses were performed to investigate the insightful of the biochar prepared from corncob and sugarcane biomasses under comparatively lower temperatures (350, and 450 °C), and retention times (1 h) in locally made furnace and named CCB@350, CCB@450, and SCB@350 and SCB@450, respectively. In addition, a conventional method (CM) was used for biochar preparation from the same feedstocks and named CMCCB and CMSCB, respectively. The idea was to adopt resource efficient pyrolysis methods to synthesize biochar for multiple applications. Biochar characterizations demonstrated that lower temperature was found sufficient to prepare biochar from the green wastes and met all the characteristics including clear pore size and structure (i.e., 2.301 µm pore size in CCB@350), elemental compositions (> 76 At% of carbon), presence of large number of functional groups and thermally super stable (> 20% residual mass). Column-based experiments found variations in the adsorption capacity for As(III) in different samples. However, biochar prepared from sugarcane biomass possessed good As(III) adsorption capacity (> 92%) for lower arsenic concentration. Thus, it was concluded that biochar synthesized at low pyrolysis temperatures was found appealing with good mineralogical, morphological, elemental, and thermal characteristics and possessed acceptable adsorption capacity for low arsenic contaminated water and the pyrolysis method can be optimized as a resource efficient technology. Graphical Abstract
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Removal of hexavalent chromium pollutant and mechanism by heat-treated natural pyrite as an efficiency reactive media for permeable reactive barrier
Journal of Power Sources ( IF 9.2 ) Pub Date: 2023-06-19 , DOI: 10.1007/s13762-023-05056-8
Chromium pollution in ground water is already very serious and needs to be solved urgently. In the present work, the products of natural pyrite after heat treatment were used as the reactive media for permeable reactive barrier. It found that natural pyrite can progressively convert to pyrrhotite with mixed monoclinic and hexagonal structures or pure hexagonal structure at different heat temperatures in argon atmosphere. The products heated at 600 °C had the highest removal of Cr6+ as compared to pristine pyrite and other heated products. The column experiment showed the service life of the column was 480 PVs. The removal of Cr6+ mechanisms under the batch and column conditions were also investigated in detail and both of them were redox reactions. The present work suggested that heat-treated natural pyrite has good application prospect as an efficient and low-cost reactive media material in permeable reactive barrier for chromium pollution control.
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Towards the determination of the dissolved CO2 concentration in aqueous solutions under extreme climatic stress conditions
Journal of Power Sources ( IF 9.2 ) Pub Date: 2023-07-10 , DOI: 10.1007/s13762-023-05083-5
The global carbon dioxide in the atmosphere is predicted to rise due to fossil fuel emissions during the next century. Carbon dioxide is soluble in water and partially dissociates into bicarbonate and carbonate, releasing protons that decrease the pH. This change in pH is expected to play a critical role in some earth systems, such as the hydrosphere, where ocean acidification affects the survival of marine organisms. This study used aqueous solutions consisting of water with sodium bicarbonate, Miller’s lysogeny broth, Roswell Park Memorial Institute 1640 medium, and Dulbecco’s Modified Eagle Medium to develop a colourimetric method for the quantification of dissolved carbon dioxide. Various environmental testing conditions were studied using a fluorescent microplate spectrophotometer. The temperature varied between 27 and 42 °C, and the carbon dioxide levels ranged from 0.20 to 10% v/v in the air. The data showed that the amount of dissolved carbon dioxide decreased by 50% in broth solutions, while the reduction in water samples was approximately 18% when the temperature rose from 27 to 42 °C. Furthermore, the composition of the solutions impacted the amount of gas dissolved. The highest amount of dissolved carbon dioxide was observed in the water sample with the lowest salinity, which reached 20,000 ppm CO2 at 27 °C. The lowest amount of dissolved carbon dioxide concentrations was obtained in Miller’s lysogeny broth with the highest salinity level, which reached 1200 ppm under the same conditions. The results obtained can be considered a robust estimation method to calculate the amount of dissolved carbon dioxide under different conditions.
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How the paper industry is devastating Pakistani environment: an application of the MILP and MOGA
Journal of Power Sources ( IF 9.2 ) Pub Date: 2023-07-17 , DOI: 10.1007/s13762-023-05073-7
The case studies are introduced in this study, highlighting freight transportation via road and road rail between satellite cities in Pakistan’s Punjab and Sindh provinces. The case study analysis contributes to developing environmentally friendly and cost-effective transportation solutions and reducing nitrous oxide (N2O) and carbon dioxide (CO2) emissions associated with road and intermodal freight transit. We developed a mixed-integer linear programming (MILP) model to formulate the bi-objective problem, including real-life constraints, emissions at starting nodes, ending notes, and between the arc. In the mathematical model, the cost and emissions functions are developed to minimize the primary and secondary objective functions in the road and intermodal transportation. Furthermore, five distinct sets (locations, starting stations, ending stations, transport orders, and transport service) with parameters relating to container movement between the starting and ending nodes are a necessary part of the MILP formulation. The multiobjective optimization problem is solved by metaheuristic techniques such as the multiobjective genetic algorithm as the goal of applying a metaheuristic algorithm is to find the search space to search the near to optimized solutions. The Pareto front solutions are provided for balancing the costs and emissions of transporting supplies from Punjab to Sindh using the MATLAB solver toolbox. We gathered data from one of Pakistan’s most well-known logistics service providers in the paper industry. According to the findings, intermodal transportation is 72% more cost-effective than road transportation. Additionally, by substituting intermodal transportation for road transportation, N2O, and CO2 emissions can be reduced by 74% and 57%, respectively.
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Determination and prioritization of criteria to design urban energy resilience conceptual model (part 2)
Journal of Power Sources ( IF 9.2 ) Pub Date: 2023-07-10 , DOI: 10.1007/s13762-023-05058-6
Currently, approximately 60% of the global population resides in urban areas. Urban energy resilience can be distinguished into two categories: short-term resilience—the ability to cope with natural disasters, and long-term resilience—the ability to withstand the adverse impacts of climate change. In this study, the outcomes of the previous study, which prioritized 34 sub-criteria based on a four-factor classification: technical/infrastructural, built environment, governance, and socio-cultural aspects of both short and long-term approaches, are employed as the basis for the comprehensive resilience management model. The fuzzy analytic hierarchy process is used to quantify each resilience sub-criterion by considering four aspects of availability, affordability, availability, and acceptability. A novel integrated index, the urban energy circular resilience index, is introduced by utilizing these quantified sub-criteria to evaluate the energy resilience of urban areas. The calculated circular resilience index value for Tehran city as a case study was reported as 33.12 and 26.47% in short-term and long-term resilience, respectively, compared to the ideal city. These findings highlight the need for a detailed action plan to ensure the energy resilience of Tehran. To improve the energy resilience of the city, several action plans have been prioritized, including the generation and provision of energy from renewable sources, energy consumption management, climate adaptation, financial and executive mechanisms to reinforce existing laws, incentive methods, and public awareness. This study’s comprehensive resilience model and index enable organizations to manage the energy supply, reduce energy consumption, and mitigate the various effects of climate change effectively.
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Construction and demolition waste repurposed for heavy metal ion removal from wastewater: a review of current approaches
Journal of Power Sources ( IF 9.2 ) Pub Date: 2023-06-13 , DOI: 10.1007/s13762-023-05029-x
Over the past few decades, the world is facing critical water supply problems caused by the relentless increase of global human populations and the associated rise of anthropogenic activities. Heavy metals are among the main water pollutants which pose a great threat to human health. Hence, globally there has been a large amount of research devoted to investigating cost-effective and sustainable methods for removal of heavy metals from polluted water. One such area of interest is the utilization of construction and demolition waste (CDW) materials for the adsorptive removal of heavy metal ions (As, Cd, Co, Cr, Cu, Hg, Ni, Pb, Sr, and Zn). This review focuses on the most current research for the use of CDW as an adsorbent. The different heavy metal ion removal mechanisms involved are also discussed. Further, this article documents the regeneration and reuse strategies for heavy metal treated adsorbents and the efforts to apply these materials in large-scale applications. Finally, the main research gaps are identified and future research directions suggested.
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Spatial and seasonal variations in coastal water physicochemical parameters in a southeastern Brazilian watershed
Journal of Power Sources ( IF 9.2 ) Pub Date: 2023-07-05 , DOI: 10.1007/s13762-023-05062-w
Coastal zones have great environmental and economic importance, since anthropogenic activities are very intense, and consequently, their water quality can be affected. Spatial and temporal variations in physicochemical parameters [temperature, pH, electrical conductivity (EC), salinity, dissolved oxygen (DO) and turbidity] in the surface water from the São Lourenço Watershed, a coastal zone in southern Brazil, were investigated. The influence of Patos Lagoon on the watershed in dry periods was confirmed by the increase in salinity and EC of up to 6.43 and 10,810.00 µS cm−1, respectively. In addition, the DO content with low values at the mouth in some samplings, below the Brazilian legislation, calls attention for the water quality. The principal component analysis showed considerable differences in the lower course by comparison with the upper course and the middle course due to climatic and anthropogenic factors. Results from the monitoring enabled to understand fluvial dynamics involving the system of a watershed that contributes to disposal in coastal lagoons through seasonal and climatic factors. Besides, from a managerial point of view, the obtained results support effective decision-making for the preservation of coastal ecosystems.
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Adsorption of methylene blue on babassu coconut (Orbignya speciosa) mesocarp commercial biochar
Journal of Power Sources ( IF 9.2 ) Pub Date: 2023-07-04 , DOI: 10.1007/s13762-023-05066-6
Removal of organic dyes from wastewater by adsorption has advantages over conventional materials due to its low cost, abundance, adsorption capacity, and recycling. In this context, this study aims to evaluate the adsorption capacity of methylene blue (MB) in babassu coconut mesocarp commercial biochar. For this, biochar was characterized using physicochemical parameters, proximate analysis, specific surface area (SBET), and surface functional groups. Batch tests were carried out to identify the influence of biochar dose, initial dye concentration, granulometric fraction, and time in the adsorptive process. Results were analyzed using kinetic and isotherm models. The SBET of the commercial biochar was of 484.9 m2 g−1. The optimal conditions were using a biochar dose of 5 g L−1, initial dye concentration inferior to 300 mg L−1, and biochar granulometric fraction inferior to 0.15 mm. Elovich kinetic model (R2 > 0.8742) was most suitable to represent the MB adsorption onto babassu coconut mesocarp biochar. The equilibrium adsorption data were best described by the Langmuir model (R2 > 0.9897), with qm = 67.6 mg g−1. This adsorbent is promising for its application in the treatment of wastewaters polluted by MB dye.
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Tailoring the compost matrix with hybrid Bacillus commune to improve the biodegradation of municipal solid waste
Journal of Power Sources ( IF 9.2 ) Pub Date: 2023-06-20 , DOI: 10.1007/s13762-023-05019-z
A passive composting method of municipal solid waste was investigated by utilizing a hybrid Bacillus commune and cow dung slurry. Four Bacillus strains B. subtilis, B. tequilensis, B. venezuelans, and B. nakamura were mixed with cow dung in varied ratios. Furthermore, the temperature (ambient and pile) triggered physico-chemical changes in the compost mix and finished compost quality after two seasons (summer and winter) was tested. Adding Bacillus commune and cow dung slurry to municipal waste during the peak summer season accelerated the degradation and resulted in an enriched final compost product. Variations in color, pH, C/N ratio, total organic carbon, electrical conductivity, bulk density, available NPK (nitrogen, phosphorous, and potassium), and phytotoxicity assays rationalized it. Conclusively, the efficacy of the waste degradation process and compost maturity is exclusively governed by microbial diversity, may be accelerated by fortification with a 4 microbial syndicate and suitable seasonal conditions.
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术1区 CHEMISTRY, PHYSICAL 物理化学2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
8.30 262 Science Citation Index Science Citation Index Expanded Not
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